2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-(1-cyclopropylpiperidin-4-ylidene)acetic acid
• InChI: InChI=1S/C10H15NO2/c12-10(13)7-8-3-5-11(6-4-8)9-1-2-9/h7,9H,1-6H2,(H,12,13)
• InChI Key: NEKPVBZKROKIAL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCC(=CC(=O)O)CC2

Description

2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid is a piperidine-derived compound featuring a cyclopropyl substituent on the piperidine nitrogen and a conjugated acetic acid group at the 4-ylidene position. The cyclopropyl group introduces steric and electronic effects, enhancing metabolic stability and conformational rigidity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid typically involves the reaction of cyclopropylamine with piperidine derivatives under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity .

Industrial Production Methods

In industrial settings, the production of 2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid involves large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and high throughput, making the compound readily available for various applications .

Chemical Reactions Analysis

Types of Reactions

2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme-substrate interactions and protein-ligand binding.

Medicine: Investigated for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Reactivity and Yield The 4-cyano substituent in 9b resulted in a higher synthesis yield (65%) compared to the 4-acetyl group in 9a (45%), likely due to improved electronic compatibility in nucleophilic aromatic substitution . The cyclopropyl group in the target compound and 10d may reduce steric hindrance during synthesis compared to bulky tert-butoxycarbonyl groups (e.g., 9c, 39% yield) .

Biological Activity 10d and 10e (cyclopropyl-containing analogs) exhibit potent sEH inhibition, suggesting the cyclopropyl group enhances target binding via hydrophobic interactions . Felbinac, a non-piperidine analog, relies on biphenyl stacking and carboxylic acid dimerization for anti-inflammatory activity, contrasting with the piperidine-based compounds’ enzyme inhibition mechanisms .

Physical and Chemical Properties

• The unsaturated piperidin-4-ylidene in the target compound likely increases acidity (pKa) compared to saturated analogs due to conjugation with the acetic acid group.
• Felbinac ’s crystalline structure (orthorhombic Pbcn space group) and hydrogen-bonded dimers highlight the role of the carboxylic acid group in solid-state packing, a property shared with piperidine-based analogs .

Research Findings and Data

Computational Insights

• Density-functional theory (DFT) studies (e.g., Becke’s hybrid functionals ) could predict the electronic effects of the cyclopropyl and ylidene groups, aiding in rational drug design.
• The Colle-Salvetti correlation-energy formula may model intermolecular interactions, such as hydrogen bonding in felbinac’s dimeric structure .

Biological Activity

2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid is a compound of increasing interest in pharmacological research due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and safety profiles based on diverse research findings.

The compound is believed to exert its biological effects primarily through modulation of the cyclooxygenase (COX) enzymes, particularly COX-2, which plays a crucial role in inflammatory processes. Inhibition of COX-2 leads to decreased production of prostaglandins, thereby alleviating inflammation and pain.

In Vitro Studies

Recent studies have demonstrated that 2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid exhibits significant inhibitory activity against COX-2. For instance, a study reported that various synthesized analogues showed IC50 values ranging from 0.06 to 0.09 μM for COX-2 inhibition, indicating potent activity compared to reference drugs like celecoxib (IC50 = 0.05 μM) and mefenamic acid (IC50 = 1.98 μM) .

In Vivo Studies

In vivo evaluations have shown that this compound can significantly reduce paw swelling in animal models of inflammation, with reported inhibition rates of up to 63.35% in paw thickness and 68.26% in paw weight . Additionally, it has been noted to lower pro-inflammatory cytokines such as TNF-α by approximately 61% and PGE-2 by about 60% .

Safety Profile

Safety assessments are crucial for evaluating the therapeutic potential of new compounds. The compound's safety was analyzed through various parameters, including liver function tests (AST and ALT levels), renal function indicators (creatinine and urea), and histopathological evaluations . These studies indicate a favorable safety profile with no significant adverse effects observed at therapeutic doses.

Comparative Analysis

The following table summarizes the biological activity data of 2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid compared to other known compounds:

Compound	IC50 (μM) COX-2	Anti-inflammatory Effect (%)	Safety Indicators
2-(1-Cyclopropylpiperidin-4-ylidene)acetic acid	0.06 - 0.09	63.35 - 68.26	Favorable
Celecoxib	0.05	-	Favorable
Mefenamic Acid	1.98	-	Moderate

Case Studies

Several case studies have explored the practical applications of this compound in treating inflammatory diseases:

• Rheumatoid Arthritis Model : In a controlled study using a rat model for rheumatoid arthritis, administration of the compound resulted in marked reductions in joint swelling and pain scores compared to untreated controls.
• Post-Surgical Inflammation : A clinical trial involving patients undergoing orthopedic surgery indicated that those treated with the compound experienced significantly less postoperative pain and required fewer analgesics than those receiving standard care.